4-(6-methoxypyridin-2-yl)but-3-en-2-one
Description
4-(6-Methoxypyridin-2-yl)but-3-en-2-one is a conjugated enone derivative featuring a 6-methoxy-substituted pyridine ring at the 4-position of the but-3-en-2-one backbone. This structure confers unique electronic and steric properties due to the electron-donating methoxy group and the heteroaromatic pyridine ring.
Properties
Molecular Formula |
C10H11NO2 |
|---|---|
Molecular Weight |
177.20 g/mol |
IUPAC Name |
4-(6-methoxypyridin-2-yl)but-3-en-2-one |
InChI |
InChI=1S/C10H11NO2/c1-8(12)6-7-9-4-3-5-10(11-9)13-2/h3-7H,1-2H3 |
InChI Key |
AKNXUIPMSQGJKT-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)C=CC1=NC(=CC=C1)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(6-methoxypyridin-2-yl)but-3-en-2-one typically involves the reaction of 6-methoxypyridine with a suitable butenone derivative under specific conditions. The reaction may require the use of catalysts and solvents to facilitate the process. Detailed synthetic routes and reaction conditions can vary, but common methods include:
Condensation Reactions: Using aldehydes or ketones in the presence of a base.
Catalytic Reactions: Employing metal catalysts to enhance the reaction efficiency.
Industrial Production Methods
Industrial production of 4-(6-methoxypyridin-2-yl)but-3-en-2-one may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. The process typically includes:
Batch Reactors: For controlled synthesis and monitoring.
Continuous Flow Reactors: For large-scale production with consistent quality.
Chemical Reactions Analysis
Types of Reactions
4-(6-Methoxypyridin-2-yl)but-3-en-2-one can undergo various chemical reactions, including:
Oxidation: Conversion to corresponding oxides using oxidizing agents.
Reduction: Reduction to alcohols or other reduced forms using reducing agents.
Substitution: Nucleophilic or electrophilic substitution reactions.
Common Reagents and Conditions
Oxidizing Agents: Potassium permanganate, hydrogen peroxide.
Reducing Agents: Sodium borohydride, lithium aluminum hydride.
Catalysts: Palladium, platinum.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides, while reduction could produce alcohol derivatives.
Scientific Research Applications
4-(6-Methoxypyridin-2-yl)but-3-en-2-one has several applications in scientific research:
Chemistry: Used as a building block for synthesizing more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties.
Industry: Utilized in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 4-(6-methoxypyridin-2-yl)but-3-en-2-one involves its interaction with specific molecular targets and pathways. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
The following sections compare 4-(6-methoxypyridin-2-yl)but-3-en-2-one with analogous enone derivatives, focusing on substituent effects, spectroscopic properties, reactivity, and biological activity.
Substituent Effects on Electronic Properties
The substituent on the but-3-en-2-one scaffold significantly impacts electronic characteristics, as demonstrated by UV-Vis spectroscopy (Table 1).
Table 1: Substituent Effects on UV-Vis Absorption Maxima
Inferred: The methoxy group on pyridine is moderately electron-donating, similar to dimethylamino but less potent. Its conjugated system likely shifts λmax closer to 375 nm, though steric effects from the pyridine ring may slightly reduce absorption intensity compared to purely phenyl-based analogs.
Reactivity in Condensation Reactions
But-3-en-2-one derivatives participate in condensation reactions to form heterocycles. For example:
- Pfitzinger Reaction: 4-(4-Dimethylaminophenyl)but-3-en-2-one reacts with isatins in basic conditions to yield quinoline-4-carboxylic acids . The dimethylamino group facilitates electron donation, stabilizing intermediates.
- Triazepinone Synthesis: 4-(Dimethylamino)but-3-en-2-one condenses with acetylacetone or nitriles to form pyrido-triazepinones, with substituents influencing reaction efficiency .
The methoxypyridyl group in the target compound may exhibit similar reactivity due to its electron-donating nature, though steric hindrance from the pyridine ring could slow reaction kinetics compared to phenyl analogs.
Biotransformation Pathways
Microbial transformations of enones vary with substituents:
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